![molecular formula C11H14ClNO2 B1410561 1-(Pyridin-3-yl)cyclopentane-1-carboxylic acid hydrochloride CAS No. 1803584-05-5](/img/structure/B1410561.png)
1-(Pyridin-3-yl)cyclopentane-1-carboxylic acid hydrochloride
Overview
Description
1-(Pyridin-3-yl)cyclopentane-1-carboxylic acid hydrochloride, also known as 1-PCC, is an organic compound that is used as a reagent in organic synthesis. It is a white, crystalline powder that is soluble in water and is commonly used in the synthesis of a wide range of organic compounds. It is a versatile reagent that is used in a variety of reactions, such as the synthesis of heterocyclic compounds, the synthesis of polycyclic compounds, the cyclization of carboxylic acids, and the synthesis of amides.
Scientific Research Applications
Synthesis and Structural Analysis
- A study by Shen et al. (2012) focused on synthesizing pyrazole derivatives related to 1-(Pyridin-3-yl)cyclopentane-1-carboxylic acid hydrochloride. They used X-ray diffraction and density-functional-theory (DFT) calculations to investigate the molecular structure, highlighting the compound's potential for further chemical analysis and application (Shen, Huang, Diao, & Lei, 2012).
Extraction and Separation Techniques
- Kumar and Babu (2009) explored the extraction of Pyridine-3-carboxylic acid using 1-Dioctylphosphoryloctane (TOPO) with different diluents. This research is relevant as it examines the extraction efficiency of compounds structurally similar to this compound, demonstrating its potential in industrial applications (Kumar & Babu, 2009).
Potential in Drug Development
- Arustamyan et al. (2019) synthesized compounds based on 1-(2,3-Dihydro-1,4-benzodioxin-6-yl)-cyclopentane-1-carboxylic Acid and evaluated their anticonvulsant activity. This signifies the potential of similar compounds, including this compound, in medicinal chemistry (Arustamyan et al., 2019).
Use in Metal-Organic Frameworks
- Research by Cui et al. (2013) involving "brick-wall"-like metal-organic frameworks with cyclopentanetetracarboxylic acid indicates the utility of cyclopentane derivatives, like this compound, in creating novel materials with specific luminescent and magnetic properties (Cui, Luan, Zhang, Kang, Zhang, Wang, & Shi, 2013).
Catalytic Applications
- Sano et al. (2006) conducted a study on 4-(Pyrrolidin-1-yl)pyridine-catalyzed deconjugative esterification, utilizing compounds structurally related to this compound. This research highlights the potential use of similar compounds in catalysis and organic synthesis (Sano, Harada, Azetsu, Ichikawa, Nakao, & Nagao, 2006).
properties
IUPAC Name |
1-pyridin-3-ylcyclopentane-1-carboxylic acid;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13NO2.ClH/c13-10(14)11(5-1-2-6-11)9-4-3-7-12-8-9;/h3-4,7-8H,1-2,5-6H2,(H,13,14);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MNCWQRXFBHLKLA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)(C2=CN=CC=C2)C(=O)O.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14ClNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.69 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1803584-05-5 | |
Record name | 1-(pyridin-3-yl)cyclopentane-1-carboxylic acid hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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